Cas no 2228837-25-8 (2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline)

• Product Name: 2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline
• CAS No: 2228837-25-8
• MF: C₁₀H₁₃F₃N₂
• MW: 218.218832731247
• CID: 5927427
• PubChem ID: 165635647
• Update Time: 2025-06-10

2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline
• 2228837-25-8
• EN300-1971393

• Inchi： 1S/C10H13F3N2/c1-15(2)8-4-3-6(11)5-7(8)9(14)10(12)13/h3-5,9-10H,14H2,1-2H3
• InChI Key： INRSVZOJMGRCEQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1N(C)C)F)N)F

Computed Properties

• Exact Mass: 218.10308291g/mol
• Monoisotopic Mass: 218.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 2228837-25-8 and Product Name: 2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline

2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline (CAS No. 2228837-25-8) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, characterized by its fluorine-substituted ethyl side chain and dimethylanilinyl core, represents a promising scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design.

The structure-activity relationship (SAR) of this compound class has been extensively studied in recent years, particularly in the context of central nervous system (CNS) drugs. The fluorine atoms at the 2-position and 4-position of the aniline ring play a crucial role in modulating the pharmacokinetic properties and binding affinity to biological targets. Specifically, the electron-withdrawing nature of fluorine atoms can influence the electronic distribution of the aromatic ring, thereby affecting its interactions with enzymes and receptors.

Recent advancements in fluorinated drug discovery have highlighted the importance of 2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline as a key intermediate in synthesizing bioactive molecules. The compound's ability to serve as a precursor for more complex derivatives has been demonstrated in several high-profile studies. For instance, modifications at the amino group or the ethyl side chain have led to compounds with enhanced binding affinity to specific protein targets, including serotonin reuptake inhibitors (SRIs) and dopamine receptor modulators.

In the realm of medicinal chemistry, the synthesis of this compound involves sophisticated organic transformations, including nucleophilic substitution reactions and protecting group strategies. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. Techniques such as fluorination reactions using reagents like Selectfluor® or DAST (diethylaminosulfur trifluoride) have been employed to achieve high yields and selectivity. These synthetic methodologies are critical for ensuring the purity and scalability of CAS No. 2228837-25-8 for subsequent biological evaluations.

The biological activity of 2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline has been explored in various preclinical models. Studies have shown that derivatives of this scaffold exhibit potential therapeutic effects in conditions such as depression, anxiety, and neurodegenerative disorders. The fluorine atoms contribute to improved blood-brain barrier penetration, which is essential for CNS-targeted drugs. Additionally, the dimethylanilinyl moiety enhances binding interactions with monoamine transporters and receptors, making it a valuable candidate for further development.

One notable application of this compound is in the development of antidepressant agents. The structural features mimic those of known pharmacologically active molecules, suggesting that it may exhibit similar mechanisms of action while offering improved efficacy or reduced side effects. Preclinical data indicate that certain analogs demonstrate rapid onset of action and sustained therapeutic effects, aligning with clinical needs for more effective treatments for mood disorders.

The role of fluorinated amines in drug development cannot be overstated. These compounds often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts due to enhanced stability against metabolic degradation. The electron-withdrawing effect of fluorine atoms also influences hydrogen bonding interactions with biological targets, leading to increased potency and selectivity. As a result, CAS No. 2228837-25-8 continues to be a subject of intense research interest among academic laboratories and pharmaceutical companies.

Recent publications have highlighted novel synthetic routes for generating libraries of 2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline derivatives using flow chemistry techniques. These methods enable high-throughput synthesis under controlled conditions, facilitating rapid screening for bioactive compounds. Moreover, computational modeling has been employed to predict binding affinities and optimize lead structures before experimental validation. Such integrative approaches are accelerating the discovery process in medicinal chemistry.

The future prospects for this compound are promising, with ongoing research focusing on expanding its therapeutic applications beyond CNS disorders. Potential uses in anti-inflammatory agents and antiviral medications have been proposed based on preliminary findings. The versatility of its chemical framework allows for further modifications that could tailor its biological activity to specific disease targets.

In conclusion,CAS No. 2228837-25-8, as exemplified by product name: 2-(1-amino-2,2-difluoroethyl)-4-fluoro-N,N-dimethylaniline, represents a significant advancement in fluorinated drug design. Its unique structural attributes make it a valuable scaffold for developing novel therapeutics with improved pharmacokinetic properties and enhanced biological activity. Continued exploration into its derivatives will likely yield groundbreaking treatments for various medical conditions.